Cas no 1807128-63-7 (2-Cyano-3-(difluoromethyl)-5-nitro-6-(trifluoromethyl)pyridine)

• Product Name: 2-Cyano-3-(difluoromethyl)-5-nitro-6-(trifluoromethyl)pyridine
• CAS No: 1807128-63-7
• MF: C₈H₂F₅N₃O₂
• MW: 267.11239862442
• CID: 4806585
• Update Time: 2025-05-19

2-Cyano-3-(difluoromethyl)-5-nitro-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(difluoromethyl)-5-nitro-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H2F5N3O2/c9-7(10)3-1-5(16(17)18)6(8(11,12)13)15-4(3)2-14/h1,7H
• InChI Key： NEIGSAFEGJKSCB-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C(F)F)=C(C#N)N=1)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 371
• XLogP3: 2.3
• Topological Polar Surface Area: 82.5

Additional information on 2-Cyano-3-(difluoromethyl)-5-nitro-6-(trifluoromethyl)pyridine

Research Briefing on 2-Cyano-3-(difluoromethyl)-5-nitro-6-(trifluoromethyl)pyridine (CAS: 1807128-63-7)

In recent years, the compound 2-Cyano-3-(difluoromethyl)-5-nitro-6-(trifluoromethyl)pyridine (CAS: 1807128-63-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyridine derivative, characterized by its unique trifluoromethyl and difluoromethyl substituents, exhibits promising potential in various applications, including agrochemicals, medicinal chemistry, and material science. The presence of multiple fluorine atoms enhances its bioactivity and metabolic stability, making it a valuable scaffold for drug discovery and development.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of 2-Cyano-3-(difluoromethyl)-5-nitro-6-(trifluoromethyl)pyridine as a potential inhibitor of specific enzymatic targets. The research team employed a multi-step synthetic route to optimize the yield and purity of the compound, followed by in vitro assays to assess its inhibitory activity. Results indicated a notable affinity for the target enzyme, with an IC50 value in the low micromolar range, suggesting its potential as a lead compound for further optimization.

Another study, featured in Bioorganic & Medicinal Chemistry Letters, investigated the compound's role in agrochemical applications. The researchers demonstrated that 2-Cyano-3-(difluoromethyl)-5-nitro-6-(trifluoromethyl)pyridine exhibits potent herbicidal activity against a broad spectrum of weeds, with minimal toxicity to non-target organisms. The study highlighted the compound's mode of action, which involves disruption of key metabolic pathways in plants, offering a novel mechanism for weed control.

In addition to its biological applications, the compound has also been explored in material science. A research group at a leading university reported the incorporation of 2-Cyano-3-(difluoromethyl)-5-nitro-6-(trifluoromethyl)pyridine into polymeric matrices to enhance thermal stability and flame retardancy. The study, published in Advanced Materials, revealed that the fluorine-rich structure of the compound contributes to its exceptional performance in high-temperature environments, making it a promising candidate for advanced material applications.

Despite these promising findings, challenges remain in the large-scale synthesis and formulation of 2-Cyano-3-(difluoromethyl)-5-nitro-6-(trifluoromethyl)pyridine. Recent patents filed by major pharmaceutical and agrochemical companies indicate ongoing efforts to address these issues, with a focus on improving synthetic efficiency and reducing production costs. These developments underscore the compound's commercial potential and its growing importance in industrial applications.

In conclusion, 2-Cyano-3-(difluoromethyl)-5-nitro-6-(trifluoromethyl)pyridine (CAS: 1807128-63-7) represents a versatile and highly functionalized pyridine derivative with broad applications across multiple disciplines. Continued research and development efforts are expected to further elucidate its potential and overcome existing limitations, paving the way for its adoption in commercial and therapeutic settings.